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4-tert-Butylcalix[4]arene-tetraacetic acid triethyl ester 4-tert-Butylcalix[4]arene-tetraacetic acid triethyl ester
Brand Name: Vulcanchem
CAS No.: 136734-88-8
VCID: VC21193289
InChI: InChI=1S/C58H76O12/c1-16-64-48(61)32-68-52-37-19-35-23-43(55(4,5)6)24-36(51(35)67-31-47(59)60)20-38-26-45(57(10,11)12)28-40(53(38)69-33-49(62)65-17-2)22-42-30-46(58(13,14)15)29-41(54(42)70-34-50(63)66-18-3)21-39(52)27-44(25-37)56(7,8)9/h23-30H,16-22,31-34H2,1-15H3,(H,59,60)
SMILES: CCOC(=O)COC1=C2CC3=CC(=CC(=C3OCC(=O)O)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCC(=O)OCC)OCC(=O)OCC)C(C)(C)C
Molecular Formula: C58H76O12
Molecular Weight: 965.2 g/mol

4-tert-Butylcalix[4]arene-tetraacetic acid triethyl ester

CAS No.: 136734-88-8

Cat. No.: VC21193289

Molecular Formula: C58H76O12

Molecular Weight: 965.2 g/mol

* For research use only. Not for human or veterinary use.

4-tert-Butylcalix[4]arene-tetraacetic acid triethyl ester - 136734-88-8

Specification

CAS No. 136734-88-8
Molecular Formula C58H76O12
Molecular Weight 965.2 g/mol
IUPAC Name 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3(28),4,6,9,11,13(27),15,17,19(26),21(25),22-dodecaenyl]oxy]acetic acid
Standard InChI InChI=1S/C58H76O12/c1-16-64-48(61)32-68-52-37-19-35-23-43(55(4,5)6)24-36(51(35)67-31-47(59)60)20-38-26-45(57(10,11)12)28-40(53(38)69-33-49(62)65-17-2)22-42-30-46(58(13,14)15)29-41(54(42)70-34-50(63)66-18-3)21-39(52)27-44(25-37)56(7,8)9/h23-30H,16-22,31-34H2,1-15H3,(H,59,60)
Standard InChI Key PQTBXQCIEGVAHL-UHFFFAOYSA-N
SMILES CCOC(=O)COC1=C2CC3=CC(=CC(=C3OCC(=O)O)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCC(=O)OCC)OCC(=O)OCC)C(C)(C)C
Canonical SMILES CCOC(=O)COC1=C2CC3=CC(=CC(=C3OCC(=O)O)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCC(=O)OCC)OCC(=O)OCC)C(C)(C)C

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